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Abstract
Lithium chloride (LiCl) is one of the most hygroscopic inorganic salts known, a property that

makes it an exceptionally effective desiccant in applications ranging from industrial

dehumidification to providing controlled humidity environments for pharmaceutical stability

testing.[1][2][3] This guide provides an in-depth examination of the fundamental

physicochemical principles governing the absorption of atmospheric moisture by lithium

chloride. We will explore the multi-stage process of hydration and deliquescence, the

thermodynamic driving forces, and the kinetic factors that influence sorption performance.

Furthermore, this document details authoritative experimental methodologies for quantifying

moisture uptake and provides critical data for researchers, scientists, and drug development

professionals seeking to leverage or mitigate the effects of this powerful hygroscopic agent.

Introduction: The Hygroscopic Nature of Lithium
Chloride
Hygroscopicity is the ability of a substance to attract and hold water molecules from the

surrounding environment. Lithium chloride exhibits this property to an extraordinary degree due
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to the small size and high charge density of the lithium (Li⁺) ion, which results in a strong

affinity for the polar water molecule.[4][5] This inherent ability to absorb moisture makes LiCl a

desiccant of choice for achieving very low relative humidity (RH) levels.[3][6]

The process of moisture absorption by solid LiCl is not a simple surface adsorption but a

complex, multi-stage phenomenon involving:

Chemisorption and Hydration: Initial water vapor molecules are chemically adsorbed onto

the surface of anhydrous LiCl, leading to the formation of solid crystalline hydrates.[7]

Deliquescence: As more moisture is absorbed, the salt undergoes a phase transition from a

solid to a saturated aqueous solution.[8][9] This occurs when the partial pressure of water

vapor in the air is greater than the water vapor pressure at the surface of the hydrated salt.

Understanding these core mechanisms is critical for predicting and controlling the behavior of

LiCl in any application where humidity control is a factor, such as preventing the degradation of

moisture-sensitive active pharmaceutical ingredients (APIs) or maintaining optimal conditions in

manufacturing processes.[3][10]

The Core Mechanism: From Hydration to
Deliquescence
The interaction of lithium chloride with atmospheric water is governed by thermodynamics and

phase equilibria. The LiCl-H₂O phase diagram reveals the existence of several stable

crystalline hydrates, including a monohydrate (LiCl·H₂O), dihydrate (LiCl·2H₂O), trihydrate

(LiCl·3H₂O), and pentahydrate (LiCl·5H₂O).[11][12][13] The term "tetrahydrate" is less

commonly cited as a stable bulk phase under typical conditions. The transition between these

states is dictated by temperature and, most importantly, the ambient relative humidity.

The key stages of moisture absorption are as follows:

Initial Hydration: Anhydrous LiCl readily absorbs water from the atmosphere to form a

surface layer of its most stable hydrate at a given temperature, typically the monohydrate

(LiCl·H₂O).[7][14]
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Further Hydration: As relative humidity increases, the salt will continue to take on water

molecules, transitioning to higher hydrate forms.[12]

Deliquescence: This is the critical phase transition where the solid salt absorbs enough

atmospheric moisture to dissolve and form a saturated aqueous solution.[7][9] This process

begins at a specific relative humidity known as the Deliquescence Relative Humidity (DRH).

For LiCl, the DRH is exceptionally low, approximately 11.3% at 25°C.[4] This means that if

the ambient RH is above 11.3%, solid LiCl will spontaneously absorb water until it has

completely dissolved.[15]

The driving force for this process is the difference in water vapor pressure. The salt will

continue to absorb water from the air as long as the partial pressure of water in the atmosphere

is higher than the equilibrium vapor pressure of the resulting LiCl solution.[16] This absorption

only ceases when the vapor pressure of the solution equals the partial pressure of the ambient

water vapor.
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Caption: Phase transition of LiCl with increasing relative humidity.

Thermodynamics and Quantitative Data
The moisture absorption process is thermodynamically favorable. The dissolution of lithium

chloride in water is an exothermic process, meaning it releases heat, which contributes to the

spontaneity of the absorption.[17]

A critical parameter for any application is the Equilibrium Relative Humidity (ERH) of a

saturated LiCl solution. This is the RH at which the solution is in equilibrium with the

surrounding air, meaning there is no net exchange of water. A saturated solution of LiCl will
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maintain a constant humidity in a sealed environment, making it an excellent standard for

calibrating hygrometers.[5][11] The ERH is a function of temperature.

Table 1: Equilibrium Relative Humidity (ERH) of Saturated Lithium Chloride Solution at Various

Temperatures

Temperature (°C) Temperature (°F)
Equilibrium Relative
Humidity (%)

0 32 11.23 ± 0.54

10 50 11.29 ± 0.41

20 68 11.31 ± 0.31

25 77 11.30 ± 0.27

30 86 11.28 ± 0.24

40 104 11.21 ± 0.21

50 122 11.10 ± 0.22

(Data compiled from

Greenspan, L. via the National

Bureau of Standards).[18][19]

This table demonstrates that LiCl can maintain a very low and stable relative humidity across a

functional range of temperatures, a key reason for its use in sensitive applications.

Experimental Protocol: Gravimetric Sorption
Analysis
To quantify the moisture sorption characteristics of LiCl, a static gravimetric method is a reliable

and authoritative approach.[20][21] This protocol allows for the determination of moisture

uptake over time under controlled humidity conditions.

Objective: To measure the mass of water absorbed by a sample of anhydrous lithium chloride

at a constant temperature and relative humidity.
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Materials & Equipment:

Anhydrous Lithium Chloride (ACS grade or higher)

Analytical balance (precision of at least 0.1 mg)

Environmental chamber or airtight desiccators/jars

Saturated salt solutions to create controlled RH environments (e.g., saturated MgCl₂ for

~33% RH, NaCl for ~75% RH)[21]

Weighing dishes (non-hygroscopic, e.g., glass or aluminum)

Forceps and standard lab safety equipment

Step-by-Step Methodology:

Sample Preparation:

Pre-dry the weighing dishes in an oven at 110°C for at least 1 hour to remove any

adsorbed moisture. Allow them to cool to room temperature in a desiccator containing a

strong desiccant (e.g., phosphorus pentoxide).

Weigh approximately 1-2 g of anhydrous lithium chloride into a pre-tared weighing dish.

Record the initial mass (m_initial) to the highest precision.

Humidity Chamber Setup:

Prepare the controlled humidity environment. For this example, a chamber maintained at

75% RH using a saturated sodium chloride solution is used.

Ensure the chamber is sealed and has reached thermal and humidity equilibrium before

introducing the sample.

Sorption Measurement:

Carefully place the weighing dish containing the LiCl sample into the controlled humidity

chamber.
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At predetermined time intervals (e.g., 1, 2, 4, 8, 24, 48 hours), quickly remove the sample

from the chamber and weigh it on the analytical balance. Record the mass (m_t) and the

time.

Minimize the time the sample is exposed to ambient laboratory air during weighing to

prevent measurement errors.

Data Analysis:

Calculate the mass of water absorbed (m_water) at each time point:

m_water = m_t - m_initial

Express the moisture uptake as a percentage of the initial dry mass of LiCl:

Moisture Uptake (%) = (m_water / m_initial) * 100

Plot Moisture Uptake (%) versus time to generate a sorption kinetic curve. The

measurement is complete when the mass becomes constant, indicating equilibrium has

been reached.

This self-validating protocol ensures that the measured mass change is due solely to water

absorption under the specified conditions.
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Caption: Workflow for gravimetric moisture sorption analysis.

Factors Influencing Absorption and Applications
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The efficiency of moisture absorption by lithium chloride is influenced by several factors:

Relative Humidity: The primary driver. The greater the difference between the ambient RH

and the ERH of the LiCl solution, the faster the rate of absorption.[7]

Temperature: Affects the ERH of the solution and the kinetics of water vapor diffusion.[22]

Surface Area: A larger exposed surface area of the salt increases the rate of moisture

uptake.

Airflow: Increased airflow over the desiccant surface improves the mass transfer of water

molecules, accelerating the absorption process.[3]

These principles are leveraged in numerous high-stakes applications:

Pharmaceuticals: Used to protect moisture-sensitive drugs and APIs from degradation and to

maintain specific humidity levels in stability and storage testing.[3][10]

Industrial Dehumidification: Large-scale HVAC and air handling systems use LiCl solutions to

efficiently dry air streams for manufacturing processes in industries like electronics and food

packaging.[2][23]

Natural Gas Drying: Lithium chloride is used to remove water vapor from natural gas to

prevent the formation of corrosive hydrates in pipelines.[10]

Analytical Chemistry: Saturated LiCl solutions serve as a primary standard for calibrating

humidity sensors and hygrometers due to their well-defined and stable ERH.[4][5]

Conclusion
Lithium chloride's powerful affinity for water is a result of fundamental physicochemical

principles, primarily the low equilibrium vapor pressure of its aqueous solutions. The process

begins with the formation of solid hydrates and, at relative humidities exceeding its low DRH,

proceeds to deliquescence, forming a saturated solution that continues to absorb moisture.

This behavior, quantifiable through established protocols like gravimetric analysis, makes LiCl

an indispensable tool for precise humidity control. For researchers and professionals in drug

development and other scientific fields, a thorough understanding of these mechanisms is
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essential for leveraging its benefits and mitigating its effects in controlling the stability and

integrity of sensitive materials.

References
Effortless Moisture Control with Lithium Chloride Desiccant - Air & Vacuum Process. (2024).

Air & Vacuum Process. [Link]

Optimizing Salt Leakage Mitigation and Comparing Sorption–Desorption Characteristics of

Polyacrylamide-Based Hydrogels. (n.d.). National Institutes of Health. [Link]

Lithium chloride - CAMEO. (2022). cameo.mfa.org. [Link]

Top 7 Applications of Lithium Chloride: Properties, Uses & Industrial Importance. (2025). Bee

Chems. [Link]

Wexler, A., & Hasegawa, S. (1954). Relative humidity-temperature relationships of some

saturated salt solutions in the temperature range 0 degree to 50 degrees C. Journal of

research of the National Bureau of Standards. [Link]

Phase diagrams of (a) the LiCl–H2O system and (b) the LiBr–H2O and... (n.d.).

ResearchGate. [Link]

Lithium Chloride (LiCl) | - atamankimya.com. (n.d.). atamankimya.com. [Link]

Yim, C.-H., & Abu-Lebdeh, Y. A. (2018). Connection between phase diagram, structure and

ion transport in liquid, aqueous electrolyte solutions of lithium chloride. NRC Publications

Archive. [Link]

Monnin, C., Dubois, M., Papaiconomou, N., & Simonin, J.-P. (2002). Thermodynamics of the

LiCl + H2O System. Journal of Chemical & Engineering Data. [Link]

Lithium Chloride vs Bromide: Desiccant Properties Analysis - Patsnap Eureka. (2025).

Patsnap. [Link]

Deliquescence of Eutectic LiCl-KCl Diluted with NaCl for Interim Waste Salt Storage. (2021).

Idaho National Laboratory. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.airvacuumprocess.com/effortless-moisture-control-with-lithium-chloride-desiccant/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10452399/
https://cameo.mfa.org/wiki/Lithium_chloride
https://www.beechems.com/2024/05/22/top-7-applications-of-lithium-chloride-properties-uses-industrial-importance/
https://www.semanticscholar.org/paper/Relative-humidity-temperature-relationships-of-some-Wexler-Hasegawa/4c600122e153b610c1e55e6c718a4d454a991b5c
https://www.researchgate.net/figure/Phase-diagrams-of-a-the-LiCl-H2O-system-and-b-the-LiBr-H2O-and-LiI-H2O-systems-All_fig1_225501815
https://www.atamankimya.com/lithium-chloride-licl_u2625.html
https://nrc-publications.canada.ca/eng/view/object/?id=f9d1cc25-a9cc-4fab-ad1d-840e46197a63
https://pubs.acs.org/doi/10.1021/je0200618
https://eureka.patsnap.com/article/21122502-lithium-chloride-vs-bromide-desiccant-properties-analysis
https://www.osti.gov/servlets/purl/1969241
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14640022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lithium Chloride Solution: Properties, Uses, Handling, and Buying Guide. (2025). Noah Tech.

[Link]

Lithium chloride - Wikipedia. (n.d.). Wikipedia. [Link]

Why Lithium Chloride Desiccant is the Moisture Control Solution You Need. (2025). AVP, Inc.

[Link]

Lithium chloride - Laboratorium Discounter. (n.d.). laboratoriumdiscounter.nl. [Link]

Thermodynamic Characteristics of Lithium Chloride - in Rotary Heat and Mass Exchangers.

(n.d.). University of Wisconsin-Madison. [Link]

Lithium chloride container filled with water : r/chemistry. (2023). Reddit. [Link]

Benchmarking Moisture Absorption with Lithium Chloride - Patsnap Eureka. (2025). Patsnap.

[Link]

a) Phase diagram of water‐LiCl mixtures. b) Schematic P‐T phase diagram... (n.d.).

ResearchGate. [Link]

Morphological Observation of LiCl Deliquescence in PDMS-Based Composite Foams.

(2022). MDPI. [Link]

Lithium Chloride: What is it Used For. (2022). Bisley International. [Link]

The water activities of lithium chloride solutions up to high concentrations at 25°. (n.d.).

Royal Society of Chemistry. [Link]

Perin, L., & Gallo, P. (2023). Phase Diagram of Aqueous Solutions of LiCl: a Study of

Concentration Effects on the Anomalies of Water. ACS Figshare. [Link]

Thermodynamics of the LiCl + H2O System. (2002). ACS Publications. [Link]

Equilibrium ReIative Humidity - Saturated SaIt Solutions. (n.d.). Omega Engineering. [Link]

lithium chloride + Water - Chemical & Physical Properties. (n.d.). Cheméo. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.noahtech.com/lithium-chloride-solution/
https://en.wikipedia.org/wiki/Lithium_chloride
https://www.airvacuumprocess.com/why-lithium-chloride-desiccant-is-the-moisture-control-solution-you-need/
https://www.laboratoriumdiscounter.nl/en/lithium-chloride.html
https://minds.wisconsin.edu/bitstream/handle/1793/7839/TR_106.pdf?sequence=1
https://www.reddit.com/r/chemistry/comments/15ayw0p/lithium_chloride_container_filled_with_water/
https://eureka.patsnap.com/article/21122500-benchmarking-moisture-absorption-with-lithium-chloride
https://www.researchgate.net/figure/a-Phase-diagram-of-water-LiCl-mixtures-b-Schematic-P-T-phase-diagram-of-water-type_fig1_349603052
https://www.mdpi.com/2073-4352/12/2/157
https://www.bisleyinternational.com/lithium-chloride-what-is-it-used-for/
https://pubs.rsc.org/en/content/articlelanding/1950/tf/tf9504600671
https://figshare.acs.org/articles/journal_contribution/Phase_Diagram_of_Aqueous_Solutions_of_LiCl_a_Study_of_Concentration_Effects_on_the_Anomalies_of_Water/22757264
https://pubs.acs.org/doi/abs/10.1021/je0200618
https://www.omega.com/en-us/resources/saturated-salt-solutions
https://www.chemeo.com/cid/24-819-8/lithium-chloride-Water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14640022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermokinetic characteristics of lithium chloride. (2010). AKJournals. [Link]

Sorption/desorption performance of PAM–LiCl. a) Water sorption and... (n.d.).

ResearchGate. [Link]

Thermodynamic Properties of Aqueous Solutions of Lithium Chloride. (2010). Ingenta

Connect. [Link]

Thermodynamic Properties of Aqueous Solutions of Lithium Chloride. (2002). ResearchGate.

[Link]

Mean Activity Coefficients and Phase Equilibria of the LiCl-KCl-CH3OH (w)-H2O(1-w), w =

20% Mixed Solvent at 273.15 K. (2024). ACS Publications. [Link]

What Happens When Lithium Chloride Dissolves In Water?. (2025). YouTube. [Link]

APPARATUS FOR GRAVIMETRIC MEASUREMENT OF MOISTURE SORPTION

ISOTHERMS FOR 1-100 g SAMPLES IN PARALLEL. (2016). Wood and Fiber Science.

[Link]

Relative Humidity-Temperature Relationships of Some Saturated Salt Solutions in the

Temperature Range 0 0 to 500 C 1. (n.d.). nist.gov. [Link]

Apparatus for gravimetric measurement of moisture sorption isotherms for 1-100 g samples

in parallel | Request PDF. (2016). ResearchGate. [Link]

This Salty Gel Could Harvest Water From Desert Air. (2023). MIT for a Better World. [Link]

Gravimetric Sorption Analysis. (n.d.). Mercer Instruments. [Link]

Experimental Determination of Moisture Sorption Isotherm of Fecal Sludge. (2021). MDPI.

[Link]

Gravimetric measurement of water vapour sorption, moisture and dry mass. (n.d.).

ResearchGate. [Link]

Humidity Fixed Points of Binary Saturated Aqueous Solutions. (n.d.). National Institutes of

Health. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://akjournals.com/view/journals/10974/104/2/article-p593.xml
https://www.researchgate.net/figure/Sorption-desorption-performance-of-PAM-LiCl-a-Water-sorption-and-desorption-isotherms_fig3_365313883
https://www.ingentaconnect.com/content/tandf/gpch/2002/00000036/00000004/art00008
https://www.researchgate.net/publication/240509618_Thermodynamic_Properties_of_Aqueous_Solutions_of_Lithium_Chloride
https://pubs.acs.org/doi/10.1021/acs.jced.3c00494
https://www.youtube.com/watch?v=F_f-G_pL-aY
https://wfs.swst.org/index.php/wfs/article/view/2347
https://www.nist.gov/system/files/documents/2019/01/22/jresv53n1p19_a1b.pdf
https://www.researchgate.net/publication/301322070_Apparatus_for_gravimetric_measurement_of_moisture_sorption_isotherms_for_1-100_g_samples_in_parallel
https://abetterworld.mit.edu/this-salty-gel-could-harvest-water-from-desert-air/
https://mercerinstruments.com/gravimetric-sorption-analysis/
https://www.mdpi.com/2073-4441/13/21/3093
https://www.researchgate.net/publication/229061803_Gravimetric_measurement_of_water_vapour_sorption_moisture_and_dry_mass
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6691928/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14640022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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